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These application notes provide a detailed protocol for the determination of water hardness
using a complexometric titration with ethylenediaminetetraacetic acid (EDTA) and Calmagite
as the indicator. This method is a reliable and widely used analytical technique for quantifying
the concentration of divalent metal ions, primarily calcium (Ca?*) and magnesium (Mg2*), which
are the main contributors to water hardness.

Principle of the Method

Complexometric titration is a type of volumetric analysis where the formation of a colored
complex is used to indicate the endpoint of a titration.[1] In this application, EDTA, a
hexadentate ligand, is used as the titrant.[2] EDTA forms very stable, colorless, 1:1 complexes
with divalent metal ions like Ca2* and Mg?*.[3][4]

The key steps are:

o The water sample is buffered to a pH of approximately 10.[2][5] This is the optimal pH for the
formation of stable metal-EDTA complexes and for the proper functioning of the Calmagite
indicator.[6] An ammonia-ammonium chloride buffer is typically used for this purpose.[7]

» Asmall amount of Calmagite indicator is added to the water sample. Calmagite is a
metallochromic indicator that forms a wine-red complex with the Ca?* and Mg?* ions present
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in the water.[7][8]

o The sample is then titrated with a standard solution of EDTA. The EDTA first reacts with the
free Caz* and Mg?* ions in the solution.

e Once all the free metal ions have been complexed by the EDTA, the EDTA then removes the
metal ions that are bound to the Calmagite indicator.[7]

o This displacement causes the indicator to revert to its free, uncomplexed form, which is blue
in color.[8] The sharp color change from wine-red to blue signals the endpoint of the titration.

[9]

Data Presentation

Table 1: Reagent and Solution Preparation
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Reagent/Solution

Preparation

Concentration

Standard EDTA Solution

Dissolve 3.723 g of analytical
grade disodium EDTA
dihydrate in deionized water
and dilute to 1000 mL.[10]
Standardize against a primary
standard calcium carbonate

solution.

0.01 M

Calmagite Indicator

Dissolve 0.05 g of Calmagite in
100 mL of deionized water.[11]
Store in a dark, polyethylene

bottle. The solution is stable for

at least 12 months.[11]

0.05% (W/v)

Buffer Solution (pH 10)

Dissolve 16.9 g of ammonium
chloride (NH4Cl) in 143 mL of
concentrated ammonium
hydroxide (NH4OH). Add 1.25
g of magnesium salt of EDTA
and dilute to 250 mL with

deionized water.[10]

Standard Calcium Carbonate

Solution

Accurately weigh 1.000 g of
anhydrous calcium carbonate
(CaCO0:s) and transfer to a
1000 mL volumetric flask. Add
1:1 HCI dropwise until the
CaCOs is completely
dissolved. Add 200 mL of
deionized water and boil for a
few minutes to expel CO:.
Cool, add a few drops of
methyl red indicator, and
adjust the color to an
intermediate orange with 3N
NH4OH or 1:1 HCI. Dilute to

1.00 mg CaCOs/mL
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the mark with deionized water.
[5][10]

Table 2: Water Hardness Classification

Hardness Range (mg/L as CaCOs) Classification
0-60 Soft

61-120 Moderately hard
121 - 180 Hard

> 180 Very hard

Source: This classification is widely used and cited in various water quality resources.[5][12]

Experimental Protocols

3.1. Standardization of EDTA Solution

Pipette 25.00 mL of the standard calcium carbonate solution into a 250 mL Erlenmeyer flask.
e Add 1-2 mL of the pH 10 buffer solution.
e Add 1-2 drops of Calmagite indicator solution. The solution should turn wine-red.

« Titrate with the prepared EDTA solution from a burette until the color changes from wine-red
to blue.

e Record the volume of EDTA used.
o Repeat the titration at least two more times to obtain concordant results.
¢ Calculate the exact molarity of the EDTA solution.

3.2. Titration of Water Sample
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Pipette a suitable volume (e.g., 50.00 mL or 100.00 mL) of the water sample into a 250 mL
Erlenmeyer flask.[13]

Add 1-2 mL of the pH 10 buffer solution.[10]

Add 1-2 drops of Calmagite indicator solution.[5] If Ca2* or Mg?* ions are present, the
solution will turn wine-red.

Titrate with the standardized EDTA solution from a burette, with constant swirling, until the
color changes from wine-red to a distinct blue.[14]

Record the volume of EDTA solution used.

Perform a blank titration using deionized water instead of the sample to account for any
hardness in the reagents.[10] Subtract the blank volume from the sample titration volume.

Repeat the titration with the water sample for precision.

3.3. Calculation of Water Hardness

The total hardness of the water is calculated as mg/L of calcium carbonate (CaCOs) using the

following formula:

Total Hardness (as mg/L CaCOs) = (V x M x 100.09 x 1000) / S

Where:

V = Volume of EDTA solution used for the sample (in L), corrected for the blank.

M = Molarity of the EDTA solution (in mol/L).

100.09 = Molar mass of CaCOs (in g/mol ).

1000 = Conversion factor from g to mg.

S = Volume of the water sample taken (in L).

Mandatory Visualizations
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Caption: Chemical reactions in Calmagite EDTA titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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